2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide

• Molecular Formula: C26H18N4O2S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: N-[2-(5-methylfuran-2-yl)phenyl]-2-(11,12,14-triazatetracyclo[7.6.1.05,16.010,15]hexadeca-1,3,5(16),6,8,10(15),11,13-octaen-13-ylsulfanyl)acetamide
• InChI: InChI=1S/C26H18N4O2S/c1-15-12-13-21(32-15)17-8-2-3-11-20(17)27-22(31)14-33-26-28-24-18-9-4-6-16-7-5-10-19(23(16)18)25(24)29-30-26/h2-13H,14H2,1H3,(H,27,31)
• InChI Key: MWTMRUSFOBKPJE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C2=CC=CC=C2NC(=O)CSC3=NC4=C(C5=CC=CC6=C5C4=CC=C6)N=N3

Description

2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide, also known as ATSA-1, is a small molecule that has been identified as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects and has the potential to slow the progression of these diseases.

Mechanism of Action

The exact mechanism of action of 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide is not fully understood, but it is believed to work by activating a cellular stress response pathway known as the heat shock response. This pathway is activated in response to cellular stress and helps to protect cells from damage. 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide has been shown to upregulate the expression of heat shock proteins, which are involved in this pathway.
Biochemical and Physiological Effects:
2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which are both implicated in the development of neurodegenerative diseases. It has also been shown to improve cognitive function and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide is that it is a small molecule that can easily penetrate the blood-brain barrier, which is important for the treatment of neurodegenerative diseases. However, one limitation of 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide. One area of research is to further elucidate its mechanism of action and optimize its therapeutic potential. Another area of research is to investigate its potential for the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, there is potential for the development of analogs of 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide that may have improved pharmacological properties.

Synthesis Methods

2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide is a synthetic compound that was developed by a team of researchers at the University of Alabama at Birmingham. The synthesis method involves the reaction of acenaphthenequinone with thiourea to form a 1,2,4-triazine derivative. This intermediate is then reacted with 2-(5-methylfuran-2-yl)phenylacetic acid to form the final product, 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide.

Scientific Research Applications

2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide has been the subject of several scientific studies, which have demonstrated its potential as a therapeutic agent for the treatment of neurodegenerative diseases. In one study, 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide was shown to protect neurons from oxidative stress and reduce inflammation in the brain. Another study showed that 2-(acenaphtho[1,2-e][1,2,4]triazin-9-ylsulfanyl)-N-[2-(5-methylfuran-2-yl)phenyl]acetamide was able to improve cognitive function in a mouse model of Alzheimer's disease.